![molecular formula C8H9ClN4 B8452857 5-chloro-1,3-dimethyl-4H-pyrimido[4,5-c]pyridazine](/img/structure/B8452857.png)
5-chloro-1,3-dimethyl-4H-pyrimido[4,5-c]pyridazine
Cat. No. B8452857
M. Wt: 196.64 g/mol
InChI Key: UWQSBOHRFQPAOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09193725B2
Procedure details
The 5-chloro-1,3-dimethyl-1,4-dihydropyridazino[3,4-d]pyrimidine (1.1 g), phenyl boronic acid (682 mg) and potassium carbonate (771 mg) were dissolved in toluene (15 mL) and water (1.5 mL). After the reaction mixture was degassed with nitrogen for 30 minute, Pd(PPh3)4 (323 mg) was added. The reaction mixture was again degassed with nitrogen for 20 minutes and then heated to 100° C. for 3 hours in a sealed tube. The reaction mixture was filtered through a celite pad and washed with ethyl acetate (2×20 mL). The combined filtrate was washed with water (10 mL) and brine (10 mL). The organic layer was dried over anhydrous Na2SO4 and concentrated. The residue was purified by column chromatography using MeOH/CHCl3 (0.8:9.2) as eluent to afford 1,3-dimethyl-5-phenyl-1,4-dihydropyridazino[3,4-d]pyrimidine (500 mg) as colorless viscous liquid. 1H NMR (DMSO-d6): δ 1.89 (s, 3H), 3.37 (s, 3H), 3.52 (s, 2H), 7.47-7.57 (m, 5H), 8.60 (s, 1H).
Quantity
1.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:7]=[CH:6][N:5]=[C:4]2[N:8]([CH3:13])[N:9]=[C:10]([CH3:12])[CH2:11][C:3]=12.[C:14]1(B(O)O)[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1.C(=O)([O-])[O-].[K+].[K+]>C1(C)C=CC=CC=1.O>[CH3:13][N:8]1[C:4]2=[N:5][CH:6]=[N:7][C:2]([C:14]3[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=3)=[C:3]2[CH2:11][C:10]([CH3:12])=[N:9]1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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ClC1=C2C(=NC=N1)N(N=C(C2)C)C
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Name
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Quantity
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682 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)B(O)O
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Name
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Quantity
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771 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
|
C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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1.5 mL
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After the reaction mixture was degassed with nitrogen for 30 minute
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Duration
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30 min
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ADDITION
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Type
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ADDITION
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Details
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Pd(PPh3)4 (323 mg) was added
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was again degassed with nitrogen for 20 minutes
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Duration
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20 min
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered through a celite pad
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WASH
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Type
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WASH
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Details
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washed with ethyl acetate (2×20 mL)
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WASH
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Type
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WASH
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Details
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The combined filtrate was washed with water (10 mL) and brine (10 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1N=C(CC=2C1=NC=NC2C2=CC=CC=C2)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 500 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 37.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
